3-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)-4,6-dimethyl-1H-pyridin-2-one

• IUPAC Name: 3-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)-4,6-dimethyl-1H-pyridin-2-one
• InChI: InChI=1S/C17H18N2O3/c1-11-9-12(2)18-16(20)15(11)17(21)19-7-8-22-14-6-4-3-5-13(14)10-19/h3-6,9H,7-8,10H2,1-2H3,(H,18,20)
• InChI Key: OSWKBYBHBHMPHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)C(=O)N2CCOC3=CC=CC=C3C2)C
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

3-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)-4,6-dimethyl-1H-pyridin-2-one, also known as DBZP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DBZP belongs to the class of benzoxazepines and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 3-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)-4,6-dimethyl-1H-pyridin-2-one in cancer cells is not fully understood. However, studies have shown that this compound can inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. HDACs are often overexpressed in cancer cells, leading to the silencing of tumor suppressor genes. By inhibiting HDACs, this compound can reactivate tumor suppressor genes and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound can induce cell cycle arrest, inhibit angiogenesis, and suppress the migration and invasion of cancer cells. This compound has also been shown to modulate the expression of various genes involved in cancer progression.

Advantages and Limitations for Lab Experiments

3-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)-4,6-dimethyl-1H-pyridin-2-one has several advantages for lab experiments. It is easy to synthesize and has a high yield. This compound is also stable under various conditions, making it suitable for long-term storage. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its toxicity and pharmacokinetics are not fully understood. Further studies are needed to determine the optimal dosage and administration route of this compound.

Future Directions

3-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)-4,6-dimethyl-1H-pyridin-2-one has significant potential for therapeutic applications, particularly in the treatment of cancer. Future studies should focus on determining the optimal dosage and administration route of this compound. Additionally, studies should investigate the toxicity and pharmacokinetics of this compound in animal models. Further research is also needed to determine the potential of this compound in combination with other cancer therapies.

Synthesis Methods

3-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)-4,6-dimethyl-1H-pyridin-2-one has been synthesized through several methods, including the reaction of 3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylic acid with 4,6-dimethyl-2-pyridone in the presence of a coupling agent. Another method involves the reaction of 3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl chloride with 4,6-dimethyl-2-pyridone in the presence of a base. The yield of this compound through these methods is generally high.

Scientific Research Applications

3-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)-4,6-dimethyl-1H-pyridin-2-one has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. Studies have shown that this compound has antitumor activity and can inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.